Cas no 1116017-55-0 (methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate)

• Product Name: methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate
• CAS No: 1116017-55-0
• MF: C₂₁H₂₀N₂O₅S₂
• MW: 444.523902893066
• CID: 5435189
• PubChem ID: 46391751
• Update Time: 2025-07-02

methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[3-[methyl[(4-methylphenyl)sulfonyl]amino]-2-thienyl]carbonyl]amino]benzoate
• F3222-4737
• 2-ethyl-N-[2-(methylthio)-1,3-benzothiazol-6-yl]benzenesulfonamide
• methyl 3-[[3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carbonyl]amino]benzoate
• 1116017-55-0
• methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate
• methyl 3-(3-(N,4-dimethylphenylsulfonamido)thiophene-2-carboxamido)benzoate
• AKOS002145304
• methyl 3-{[(3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophen-2-yl)carbonyl]amino}benzoate
• STL104672

• Inchi： 1S/C21H20N2O5S2/c1-14-7-9-17(10-8-14)30(26,27)23(2)18-11-12-29-19(18)20(24)22-16-6-4-5-15(13-16)21(25)28-3/h4-13H,1-3H3,(H,22,24)
• InChI Key： VEAGASZFZVFAIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)C1C=CSC=1C(NC1C=CC=C(C(=O)OC)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 444.08136409g/mol
• Monoisotopic Mass: 444.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate

Introduction to Methyl 3-[3-(N-methyl-4-methylbenzenesulfonamido)thiophene-2-amido]benzoate (CAS No. 1116017-55-0)

Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate, identified by its CAS number 1116017-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate is characterized by the presence of multiple functional groups, including a thiophene ring, an amide linkage, and a benzoate moiety. These structural features contribute to its unique chemical properties and biological interactions. The presence of the N-methyl-4-methylbenzenesulfonamido group introduces a sulfonamide moiety, which is known for its role in enhancing binding affinity and metabolic stability in drug molecules.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes are heterocyclic compounds that have been extensively studied for their potential applications in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of a thiophene ring into Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate not only enhances its biological activity but also provides a scaffold for further structural modifications and derivatization.

The benzoate moiety in this compound contributes to its solubility and bioavailability, which are critical factors in drug design. Additionally, the amide linkage between the thiophene ring and the benzoate group creates a flexible region that can be exploited for optimizing pharmacokinetic properties. These structural features make Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate a versatile molecule for drug discovery and development.

Recent studies have highlighted the potential of Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate as an intermediate in the synthesis of novel therapeutic agents. Researchers have demonstrated its utility in the development of small molecule inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes that play a crucial role in cancer cell proliferation and survival.

The sulfonamide group present in Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate has been particularly investigated for its ability to enhance binding interactions with biological targets. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The modification of this group with a methyl group further enhances its pharmacological properties, leading to improved efficacy and reduced toxicity.

In addition to its pharmaceutical applications, Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate has potential applications in materials science and industrial chemistry. Its unique structural features make it a valuable building block for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of organic semiconductors and conductive polymers, where its ability to form stable complexes with metal ions is particularly useful.

The synthesis of Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Ongoing research continues to uncover new applications and derivatives of Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate. Innovations in computational chemistry and high-throughput screening techniques are accelerating the discovery process by enabling rapid evaluation of large libraries of compounds. These advancements are expected to lead to the identification of novel therapeutic agents with improved efficacy and safety profiles.

The future prospects for Methyl 3-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate are promising, with ongoing studies focusing on optimizing its pharmacological properties and exploring new synthetic pathways. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications that benefit patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like Methyl 3-[3-(N-methylethylsulfonylamino)thiophene-2-carboxamide] benzoate will remain at the forefront of drug discovery efforts.